Cas no 1248947-45-6 ((1-cyclopropylethyl)2-(3-methylphenyl)ethylamine)

• Product Name: (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine
• CAS No: 1248947-45-6
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 5177614
• PubChem ID: 62314075
• Update Time: 2025-05-20

(1-cyclopropylethyl)2-(3-methylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (1-Cyclopropylethyl)[2-(3-methylphenyl)ethyl]amine
• 1-Cyclopropyl-N-(3-methylphenethyl)ethan-1-amine
• (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine

• Inchi： 1S/C14H21N/c1-11-4-3-5-13(10-11)8-9-15-12(2)14-6-7-14/h3-5,10,12,14-15H,6-9H2,1-2H3
• InChI Key： MZLRQLYPGAZCRR-UHFFFAOYSA-N
• SMILES： N(CCC1C=CC=C(C)C=1)C(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Additional information on (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine

The Compound CAS No. 1248947-45-6: (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine

The compound with CAS No. 1248947-45-6, commonly referred to as (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring, an ethyl group, and a substituted phenyl group, making it a versatile molecule with potential applications in drug design and synthesis.

Structure and Synthesis

The molecular structure of (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine is defined by its intricate arrangement of atoms. The molecule consists of a cyclopropane ring attached to an ethyl group, which is further connected to a secondary amine moiety. The phenyl group at the 3-methyl position adds another layer of complexity to the structure, enhancing its potential for various chemical interactions. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, often involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions.

Chemical Properties and Reactivity

Understanding the chemical properties of (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine is crucial for its application in various chemical processes. The compound exhibits moderate basicity due to the presence of the amine group, which can participate in hydrogen bonding and other non-covalent interactions. Its reactivity is influenced by the steric hindrance introduced by the cyclopropane ring and the methyl-substituted phenyl group. Recent studies have highlighted its ability to act as a nucleophile in certain reaction conditions, making it a valuable intermediate in organic synthesis.

Applications in Drug Design

The potential of (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine in drug design lies in its ability to modulate biological targets through precise structural modifications. The compound's unique structure allows for extensive functionalization, enabling researchers to explore its pharmacokinetic properties and bioavailability. Recent research has focused on its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Pharmacological Studies

Preclinical studies have demonstrated that (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine exhibits promising pharmacological activity. Its ability to penetrate cellular membranes and interact with key protein targets has been extensively investigated using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into its mechanism of action and highlighted its potential as a drug candidate with high therapeutic index.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine is essential for ensuring its safe use in industrial applications. Recent research has focused on its biodegradability and toxicity profiles, with findings suggesting that it undergoes rapid degradation under aerobic conditions. However, further studies are required to fully understand its long-term effects on ecosystems and human health.

Conclusion

In summary, (1-cyclopropylethyl)2-(3-methylphenyl)ethylamine, with CAS No. 1248947-45-6, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, reactivity, and pharmacological properties make it a valuable tool for researchers seeking innovative solutions in drug design and chemical synthesis. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future advancements in science and medicine.